Cas no 170912-52-4 (Donitriptan)

• Product Name: Donitriptan
• CAS No: 170912-52-4
• MF: C₂₃H₂₅N₅O₂
• MW: 403.476904630661
• CID: 204892
• PubChem ID: 197706
• Update Time: 2025-04-19

Donitriptan Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[4-[2-[[3-(2-aminoethyl)-1H-indol-5-yl]oxy]acetyl]-1-piperazinyl]-
• 4-(4-(2-(3-(2-aminoethyl)-1H-indol-5-yloxy)acetyl)piperazin-1-yl)benzonitrile
• 4-[4-[2-[[3-(2-aminoethyl)-1H-indol-5-yl]oxy]acetyl]piperazin-1-yl]benzonitrile
• DONITRIPTAN
• DONITRIPTANUM
• Donitriptan hydrochloride
• 1-[[[3-(2-Aminoethyl)-1H-indol-5-yl]oxy]acetyl]-4-(4-cyanophenyl)-piperazinehydrochloride
• NCGC00370895-03
• 70968BVH2J
• L000746
• AKOS040733006
• GTPL39
• MS-26890
• EP5
• HY-106157
• NCGC00370895-01
• DONITRIPTAN [WHO-DD]
• Q19597008
• UNII-70968BVH2J
• 170912-52-4
• DTXSID20168974
• CS-0025002
• SCHEMBL1388876
• 1-(((3-(2-Aminoethyl)indol-5-yl)oxy)acetyl)-4-(p-cyanophenyl)piperazine.
• CHEMBL1742428
• 4-(4-(2-(2-aminoethyl-1H-indol-5-yloxyl)acetyl)piperazinyl-1-yl)benzonitrile
• 1-(((3-(2-Aminoethyl)indol-5-yl)oxy)acetyl)-4-(p-cyanophenyl)piperazine
• Donitriptan [INN]
• 2-[5-[2-[4-(4-cyanophenyl)piperazin-1-yl]-2-oxidanylidene-ethoxy]-1~{H}-indol-3-yl]ethylazanium
• NS00125371
• F 12640
• 4-(4-(2-((3-(2-aminoethyl)-1H-indol-5-yl)oxy)acetyl)piperazin-1-yl)benzonitrile
• BRD-K31092604-003-03-5
• DB-331636
• DTXCID2091465
• G13578
• F-12640
• Donitriptan

• Inchi： 1S/C23H25N5O2/c24-8-7-18-15-26-22-6-5-20(13-21(18)22)30-16-23(29)28-11-9-27(10-12-28)19-3-1-17(14-25)2-4-19/h1-6,13,15,26H,7-12,16,24H2
• InChI Key： SOHCKWZVTCTQBG-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)C(=CN2)CCN)CC(N1CCN(C2C=CC(C#N)=CC=2)CC1)=O

Computed Properties

• Exact Mass: 403.20100
• Monoisotopic Mass: 403.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 727.1°Cat760mmHg
• Flash Point: 393.6°C
• Refractive Index: 1.688
• PSA: 98.38000
• LogP: 2.97158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines